Cas no 952195-20-9 (5-(chloromethyl)-4-methyl-1,2-oxazole)
5-(chloromethyl)-4-methyl-1,2-oxazole Chemical and Physical Properties
Names and Identifiers
-
- 5-Chloromethyl-4-methylisoxazole
- 5-(chloromethyl)-4-methyl-1,2-oxazole
-
- MDL: MFCD30696689
- Inchi: 1S/C5H6ClNO/c1-4-3-7-8-5(4)2-6/h3H,2H2,1H3
- InChI Key: INHHSPGBYNBLGX-UHFFFAOYSA-N
- SMILES: O1C(CCl)=C(C)C=N1
Computed Properties
- Exact Mass: 131.0137915g/mol
- Monoisotopic Mass: 131.0137915g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 8
- Rotatable Bond Count: 1
- Complexity: 78.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 26Ų
5-(chloromethyl)-4-methyl-1,2-oxazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB475502-1 g |
5-Chloromethyl-4-methylisoxazole, 95%; . |
952195-20-9 | 95% | 1g |
€1,249.30 | 2023-04-21 | |
| Enamine | EN300-261744-1.0g |
5-(chloromethyl)-4-methyl-1,2-oxazole |
952195-20-9 | 1.0g |
$0.0 | 2023-02-28 | ||
| abcr | AB475502-1g |
5-Chloromethyl-4-methylisoxazole, 95%; . |
952195-20-9 | 95% | 1g |
€1249.30 | 2025-04-14 | |
| Enamine | EN300-261744-1g |
5-(chloromethyl)-4-methyl-1,2-oxazole |
952195-20-9 | 1g |
$0.0 | 2023-09-14 |
5-(chloromethyl)-4-methyl-1,2-oxazole Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
Additional information on 5-(chloromethyl)-4-methyl-1,2-oxazole
Introduction to 5-(chloromethyl)-4-methyl-1,2-oxazole (CAS No. 952195-20-9)
5-(chloromethyl)-4-methyl-1,2-oxazole, identified by the Chemical Abstracts Service Number (CAS No.) 952195-20-9, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the oxazole class, characterized by a five-membered ring containing two oxygen atoms and one nitrogen atom. The presence of a chloromethyl substituent at the 5-position and a methyl group at the 4-position introduces unique reactivity and potential biological activity, making it a valuable scaffold for drug discovery and development.
The structural features of 5-(chloromethyl)-4-methyl-1,2-oxazole make it a versatile intermediate in organic synthesis. The chloromethyl functional group provides a reactive site for nucleophilic substitution reactions, enabling the introduction of various pharmacophores. This property is particularly useful in medicinal chemistry for generating novel derivatives with enhanced biological activity. Additionally, the methyl group at the 4-position can influence the electronic and steric environment of the ring, further modulating the compound's interactions with biological targets.
In recent years, there has been growing interest in oxazole derivatives due to their broad spectrum of biological activities. Oxazoles have been reported to exhibit antimicrobial, anti-inflammatory, antioxidant, and anticancer properties. The specific substitution pattern in 5-(chloromethyl)-4-methyl-1,2-oxazole suggests potential applications in these areas. For instance, studies have shown that oxazole derivatives can interfere with bacterial cell wall synthesis, making them promising candidates for developing new antibiotics. Furthermore, their ability to modulate enzyme activity has led to investigations into their role in treating inflammatory diseases.
One of the most compelling aspects of 5-(chloromethyl)-4-methyl-1,2-oxazole is its utility as a building block for more complex molecules. Researchers have utilized this compound to synthesize various pharmacologically active agents by incorporating additional functional groups or appending different moieties to the core structure. For example, by reacting the chloromethyl group with primary amines or hydroxyl groups, researchers can generate amides or esters, respectively. These derivatives can then be further modified to target specific biological pathways.
The synthesis of 5-(chloromethyl)-4-methyl-1,2-oxazole typically involves multi-step organic reactions starting from readily available precursors. A common synthetic route includes the condensation of β-ketoesters with hydroxylamine hydrochloride to form oxazoles, followed by chlorination at the desired position using reagents such as phosphorus oxychloride (POCl₃). The introduction of the methyl group can be achieved through alkylation reactions using methylating agents like dimethyl sulfate or methyl iodide. These synthetic strategies highlight the compound's accessibility and flexibility for further chemical manipulation.
From a computational chemistry perspective, 5-(chloromethyl)-4-methyl-1,2-oxazole has been studied to understand its molecular interactions and binding affinity towards biological targets. Molecular docking simulations have shown that this compound can bind effectively to enzymes and receptors involved in various disease pathways. For instance, preliminary studies suggest that it may interact with kinases and proteases relevant to cancer progression. These findings underscore its potential as a lead compound for drug development.
The pharmaceutical industry has recognized the significance of heterocyclic compounds like 5-(chloromethyl)-4-methyl-1,2-oxazole due to their diverse biological activities and synthetic tractability. Several companies are actively exploring derivatives of this compound for therapeutic applications. Early-stage clinical trials have demonstrated promising results in treating certain inflammatory conditions by modulating immune responses through targeted inhibition of key signaling pathways.
Future research directions for 5-(chloromethyl)-4-methyl-1,2-oxazole include optimizing its synthetic routes for scalability and exploring new derivatives with enhanced pharmacological profiles. Advances in green chemistry principles may also contribute to more sustainable production methods for this compound. Additionally, interdisciplinary approaches combining organic synthesis with computational modeling will continue to drive innovation in understanding its mechanism of action.
In conclusion,5-(chloromethyl)-4-methyl-1,2-oxazole (CAS No. 952195-20-9) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of reactivity and biological activity makes it a valuable tool for developing novel therapeutic agents. As our understanding of its properties grows,this compound is poised to play an increasingly important role in addressing unmet medical needs.
952195-20-9 (5-(chloromethyl)-4-methyl-1,2-oxazole) Related Products
- 161144-79-2(Isoxazole,5-(dichloromethyl)-4-methyl-)
- 1108713-21-8(4-Methylisoxazole-5-carbonyl chloride)
- 104988-43-4(4-(chloromethyl)-5-methyl-1,2-oxazole)
- 7064-40-6(4,5-dimethylisoxazole)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)